N-(pentan-3-yl)-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide

• IUPAC Name: N-pentan-3-yl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetamide
• InChI: InChI=1S/C19H30BNO4/c1-7-15(8-2)21-17(22)13-23-16-11-9-10-14(12-16)20-24-18(3,4)19(5,6)25-20/h9-12,15H,7-8,13H2,1-6H3,(H,21,22)
• InChI Key: TWDUITYIHIBWNJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)OCC(=O)NC(CC)CC
• Molecular Formula: C19H30BNO4
• Molecular Weight: 347.3 g/mol

Description

N-(pentan-3-yl)-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide is a useful research compound. Its molecular formula is C19H30BNO4 and its molecular weight is 347.26. The purity is usually 95%.
BenchChem offers high-quality N-(pentan-3-yl)-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(pentan-3-yl)-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques and Chemical Modifications : Research has explored various synthesis techniques and chemical modifications for compounds with potential medicinal applications. For example, the optimization of stereoselective Michael addition, a key step in the organocatalytic synthesis of oseltamivir, an active ingredient in the anti-influenza drug Tamiflu, demonstrates the importance of precise chemical modifications in pharmaceutical synthesis (Hajzer et al., 2015).

• Anticancer Applications : Schiff base organotin(IV) complexes have been synthesized and evaluated for their anticancer properties. These complexes have shown cytotoxic activity against various human tumor cell lines, indicating potential applications in cancer treatment (Basu Baul et al., 2009).

• Antimicrobial and Antiprotozoal Activities : The development and evaluation of pentamidine analogues for the treatment of Pneumocystis carinii pneumonia highlight ongoing efforts to find more effective and less toxic treatments for parasitic infections (Tidwell et al., 1990).

• DNA Interaction Studies : Electrochemical DNA biosensors have been utilized to test pentamidine and its analogues for potential chemotherapeutic applications, showing the relevance of DNA interaction studies in drug development (Szpakowska et al., 2006).